2-fluoro-N-[3-[(4-methoxyphenyl)sulfamoyl]-4-piperidin-1-ylphenyl]pyridine-4-carboxamide

• IUPAC Name: 2-fluoro-N-[3-[(4-methoxyphenyl)sulfamoyl]-4-piperidin-1-ylphenyl]pyridine-4-carboxamide
• InChI: InChI=1S/C24H25FN4O4S/c1-33-20-8-5-18(6-9-20)28-34(31,32)22-16-19(7-10-21(22)29-13-3-2-4-14-29)27-24(30)17-11-12-26-23(25)15-17/h5-12,15-16,28H,2-4,13-14H2,1H3,(H,27,30)
• InChI Key: BNCVLTQDNIDWOU-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NS(=O)(=O)C2=C(C=CC(=C2)NC(=O)C3=CC(=NC=C3)F)N4CCCCC4
• Molecular Formula: C24H25FN4O4S
• Molecular Weight: 484.5 g/mol

Description

2-fluoro-N-[3-[(4-methoxyphenyl)sulfamoyl]-4-piperidin-1-ylphenyl]pyridine-4-carboxamide is a useful research compound. Its molecular formula is C24H25FN4O4S and its molecular weight is 484.55. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Imaging Applications

The compound's relevance is closely tied to the synthesis and development of PET (Positron Emission Tomography) radiotracers for studying receptor systems in the brain. For example, compounds such as N-(piperidin-1-yl)-5-(4-methoxyphenyl)-1-(2-chlorophenyl)-4-[18F]fluoro-1H-pyrazole-3-carboxamide have been synthesized for potential application in imaging CB1 cannabinoid receptors (Katoch-Rouse & Horti, 2003). These compounds, through nucleophilic displacement reactions involving fluorine-18, offer insights into receptor distribution and functioning in the brain, demonstrating the utility of fluorinated compounds in neuroimaging.

In Vitro and In Vivo Evaluations

Further studies highlight the design and evaluation of fluorine-18-labeled compounds as selective and potent inhibitors for kinase superfamily members, showcasing the importance of fluorinated derivatives in the development of therapeutic agents with improved solubility and enzyme potency (Schroeder et al., 2009). These compounds' development and their in vitro and in vivo efficacy underline the significant role fluorinated molecules play in drug discovery and development processes.

Serotonin Receptors Imaging

Compounds such as 18F-Mefway and 18F-FCWAY, analogs of the specified compound, have been explored for their potential in imaging serotonin 1A receptors, offering a comparative analysis with other PET radioligands (Choi et al., 2015). These studies demonstrate the application of fluorinated compounds in understanding the pathophysiology of psychiatric and neurodegenerative disorders by enabling the visualization of specific neurotransmitter systems.